Cas no 107089-81-6 (4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-phenyl-, 1,1-dioxide)

• Product Name: 4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-phenyl-, 1,1-dioxide
• CAS No: 107089-81-6
• MF: C₁₃H₁₂N₄O₂S
• MW: 288.324980735779
• CID: 189905
• PubChem ID: 3065176
• Update Time: 2025-04-19

4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-phenyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-phenyl-, 1,1-dioxide
• (1,1-dioxo-4-phenyl-1λ⁶,2,4-benzothiadiazin-3-yl)hydrazine
• 2H-1,2,4-Benzothiadiazin-3(4H)-one, 4-phenyl-, hydrazone, 1,1-dioxide
• 3-hydrazino-4-phenyl-4H-1,2,4-benzothiadiazine 1,1-dioxide
• 3-hydrazino-4-phenyl-4H-1,2,4-benzothiadiazine-1,1-dioxide
• 4-Phenyl-2H-1,2,4-benzothiadiazin-3(4H)-one hydrazone 1,1-dioxide
• AC1MI9B1
• BRN 5589371
• LS-40460
• 107089-81-6
• DTXSID60147900

• Inchi： 1S/C13H12N4O2S/c14-15-13-16-20(18,19)12-9-5-4-8-11(12)17(13)10-6-2-1-3-7-10/h1-9H,14H2,(H,15,16)
• InChI Key： SEYMLDDMBGJEKN-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C2C=CC=CC=2)C(NN)=N1)(=O)=O

Computed Properties

• Exact Mass: 288.06826
• Monoisotopic Mass: 288.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 506.6°C at 760 mmHg
• Flash Point: 260.2°C
• Refractive Index: 1.72
• PSA: 87.79
• LogP: 3.52120